Cas no 1889035-49-7 (4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile)

• Product Name: 4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile
• CAS No: 1889035-49-7
• MF: C₁₁H₈FN₃S
• MW: 233.264723777771
• CID: 5140672
• PubChem ID: 116867190
• Update Time: 2026-03-03

4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbonitrile, 4-(4-fluorophenyl)-2-(methylamino)-
• 1889035-49-7
• 4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile
• 4-(4-fluorophenyl)-2-(methylamino)-1,3-thiazole-5-carbonitrile
• G66996
• SCHEMBL21283312
• MFCD34706038

• Inchi： 1S/C11H8FN3S/c1-14-11-15-10(9(6-13)16-11)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
• InChI Key： MSVNFFXDDCYCLQ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C2=CC=C(F)C=C2)N=C1NC

Computed Properties

• Exact Mass: 233.04229660g/mol
• Monoisotopic Mass: 233.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77Ų

Additional information on 4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile

4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile: A Comprehensive Overview

4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile, with the CAS number 1889035-49-7, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring substituted with a fluorophenyl group at the 4-position, a methylamino group at the 2-position, and a cyano group at the 5-position. These substituents contribute to its unique chemical properties and potential biological activities.

The thiazole ring is a five-membered heterocycle consisting of two adjacent nitrogen atoms and three carbon atoms. In this compound, the thiazole ring is further substituted with electron-withdrawing groups such as the cyano group and electron-donating groups like the methylamino group. The presence of these substituents significantly influences the electronic properties of the molecule, making it an interesting candidate for various chemical reactions and biological assays. Recent studies have highlighted the potential of such substituted thiazoles in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile involves a multi-step process that typically starts with the preparation of the thiazole core. One common approach is the cyclization of an appropriate diamine derivative under acidic conditions to form the thiazole ring. Subsequent substitution reactions are then carried out to introduce the fluorophenyl, methylamino, and cyano groups at their respective positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of several protein kinases, which are key players in cellular signaling pathways associated with cancer progression. Additionally, this compound has shown promising results in antiviral assays, particularly against enveloped viruses such as influenza A and Zika virus. These findings underscore its potential as a lead compound for drug development.

In terms of pharmacokinetics, studies have indicated that 4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile exhibits moderate solubility in aqueous solutions and good permeability across cellular membranes. These properties are favorable for oral bioavailability, making it a viable candidate for systemic drug delivery. However, further optimization may be required to enhance its stability and reduce potential off-target effects.

The application of computational chemistry tools has greatly facilitated the understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the methylamino group plays a critical role in binding to the active site of kinases, while the fluorophenyl group contributes to hydrophobic interactions. These insights have guided ongoing efforts to modify the structure for improved potency and selectivity.

In conclusion, 4-(4-Fluorophenyl)-2-(methylamino)thiazole-5-carbonitrile represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique chemical structure, coupled with promising biological activity profiles, positions it as a strong candidate for further preclinical development. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in oncology and virology.